Cas no 331821-06-8 (8-Bromo-6-Chloro-3-Cyano-4-Methyl Coumarin)

• Product Name: 8-Bromo-6-Chloro-3-Cyano-4-Methyl Coumarin
• CAS No: 331821-06-8
• MF: C₁₁H₅BrClNO₂
• MW: 298.519901037216
• CID: 5686819
• PubChem ID: 688736
• Update Time: 2023-09-18

8-Bromo-6-Chloro-3-Cyano-4-Methyl Coumarin Chemical and Physical Properties

Names and Identifiers

• 8-BROMO-6-CHLORO-3-CYANO-4-METHYLCOUMARIN
• 331821-06-8
• 8-bromo-6-chloro-4-methyl-2-oxochromene-3-carbonitrile
• 8-Bromo-6-Chloro-3-Cyano-4-Methyl Coumarin

• Inchi： 1S/C11H5BrClNO2/c1-5-7-2-6(13)3-9(12)10(7)16-11(15)8(5)4-14/h2-3H,1H3
• InChI Key： WEEBCFNJANPVHG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OC(C(C#N)=C2C)=O)Cl

Computed Properties

• Exact Mass: 296.91922g/mol
• Monoisotopic Mass: 296.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives